3-(4-chlorophenyl)-8-(2-furyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one

• IUPAC Name: 3-(4-chlorophenyl)-8-(furan-2-yl)-2-methyl-8,9-dihydro-7H-pyrazolo[1,5-a]quinazolin-6-one
• InChI: InChI=1S/C21H16ClN3O2/c1-12-20(13-4-6-15(22)7-5-13)21-23-11-16-17(25(21)24-12)9-14(10-18(16)26)19-3-2-8-27-19/h2-8,11,14H,9-10H2,1H3
• InChI Key: ZSIJRWQPTAZBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=C(C=C4)Cl)C(=O)CC(C3)C5=CC=CO5
• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol

Description

The compound 3-(4-chlorophenyl)-8-(2-furyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one belongs to the pyrazoloquinazolinone family, characterized by a bicyclic scaffold combining pyrazole and quinazolinone moieties. This structural framework is notable for its diverse pharmacological and material science applications, including antimicrobial, anticancer, and metal ion extraction properties . The substituents at positions 3 (4-chlorophenyl), 8 (2-furyl), and 2 (methyl) confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key structural analogs differ in substituents at positions 3, 8, and 2 (Table 1). For example:

• 8-(4-Fluorophenyl)-2-methyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () replaces the 4-chlorophenyl and furyl groups with 4-fluorophenyl and phenyl, respectively.
• 3-(4-Fluorophenyl)-8-(2-thienyl)-2-methyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () substitutes furyl with thienyl, altering aromatic π-electron density. Thienyl’s sulfur atom may influence metal coordination in extraction applications .
• 8,8-Dimethyl-2-p-tolyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one () features a p-tolyl group, increasing hydrophobicity compared to the 4-chlorophenyl group.

Table 1: Substituent Comparison of Pyrazoloquinazolinone Derivatives

Compound Name	Position 3 Substituent	Position 8 Substituent	Position 2 Substituent	Molecular Weight (g/mol)	Key Applications
Target Compound	4-Chlorophenyl	2-Furyl	Methyl	~375.8*	Potential extraction agent
8-(4-Fluorophenyl)-3-phenyl derivative	Phenyl	4-Fluorophenyl	Methyl	~362.4	Not specified
3-(4-Fluorophenyl)-8-(2-thienyl) derivative	4-Fluorophenyl	2-Thienyl	Methyl	~368.4	Metal ion coordination
8,8-Dimethyl-2-p-tolyl derivative	-	p-Tolyl	Methyl	~310.3	Uranium extraction

*Estimated based on molecular formula C₃₂H₁₈ClN₃O₂.

Yield Comparison :

• Analogs like 3-bromo-8,8-dimethyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one achieve 86% yield under optimized conditions (ultrasonication, water-ethanol) .
• Thienyl-substituted derivatives () may require harsher conditions due to sulfur’s lower reactivity compared to oxygen in furyl.